Cas no 875-30-9 (1,3-Dimethylindole)

1,3-Dimethylindole is a heterocyclic organic compound with the molecular formula C₁₀H₁₁N. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and dyes. The compound's rigid indole backbone, combined with its methyl substituents, enhances its reactivity and stability, making it suitable for selective functionalization. Its applications include use as a precursor in the synthesis of biologically active molecules and as a building block for complex heterocyclic systems. The product is characterized by high purity and consistent quality, ensuring reliable performance in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain its integrity.

1,3-Dimethylindole structure

Product Name:1,3-Dimethylindole

CAS No:875-30-9

MF:C₁₀H₁₁N

MW:145.201042413712

MDL:MFCD00030239

CID:721451

PubChem ID:70130

Update Time:2025-11-02

1,3-Dimethylindole Chemical and Physical Properties

Names and Identifiers

- 1,3-Dimethyl-1H-indole
- 1,3-Dimethylindole
- 1H-Indole,1,3-dimethyl-
- Indole, 1,3-dimethyl-
- 1H-Indole, 1,3-dimethyl-
- NAPPMSNSLWACIV-UHFFFAOYSA-N
- NT347J42P8
- N-Methylscatole
- 1-Methylskatole
- NSC6231
- 1,3-dimethyl-1h indole
- 1,3-Dimethyl-1H-indole #
- Indole, 1,3-dimethyl- (8CI)
- 1H-Indole, 1,3-dimethyl- (9CI)
- ST24036810
- Q27285040
- 1,3-Dimethyl-1H-indole (ACI)
- Indole, 1,3-dimethyl- (7CI, 8CI)
- 3-Methyl-N-methylindole
- NSC 6231
- AKOS004118415
- MFCD00030239
- AS-56995
- SCHEMBL146530
- 875-30-9
- NSC-6231
- AKOS BC-1858
- NS00022858
- 1H-Indole, 1,3-dimethyl-(9CI)
- DTXCID80158851
- DB-354182
- EINECS 212-872-1
- CS-0147139
- Indole, 1,3-dimethyl-(8CI)
- DTXSID80236360
- D70578
- UNII-NT347J42P8
- MDL： MFCD00030239
- Inchi： 1S/C10H11N/c1-8-7-11(2)10-6-4-3-5-9(8)10/h3-7H,1-2H3
- InChI Key： NAPPMSNSLWACIV-UHFFFAOYSA-N
- SMILES： C1C=C2C(C)=CN(C2=CC=1)C

Computed Properties

Exact Mass: 145.089
Monoisotopic Mass: 145.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 4.9
XLogP3: 2.4

Experimental Properties

Density: 1.0472 (rough estimate)
Melting Point: 142°C
Boiling Point: 258.55°C
Flash Point: 111°C
Refractive Index: 1.5000 (estimate)

1,3-Dimethylindole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X51845-5g	1,3-Dimethyl-1H-indole	875-30-9	95%	5g	¥1441.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X51845-100mg	1,3-Dimethyl-1H-indole	875-30-9	95%	100mg	¥77.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X51845-250mg	1,3-Dimethyl-1H-indole	875-30-9	95%	250mg	¥151.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X51845-1g	1,3-Dimethyl-1H-indole	875-30-9	95%	1g	¥422.0	2023-09-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HI717-1g	1,3-Dimethylindole	875-30-9	95+%	1g	￥1208.0	2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HI717-100mg	1,3-Dimethylindole	875-30-9	95+%	100mg	￥208.0	2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HI717-250mg	1,3-Dimethylindole	875-30-9	95+%	250mg	￥440.0	2022-07-29
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D6021-200MG	1,3-Dimethyl-1H-indole	875-30-9	>98.0%(GC)	200mg	¥990.00	2024-04-15
Chemenu	CM232413-1g	1,3-Dimethyl-1H-indole	875-30-9	95%+	1g	$122	2023-02-01
Chemenu	CM232413-5g	1,3-Dimethyl-1H-indole	875-30-9	95%+	5g	$381	2023-02-01

1,3-Dimethylindole Production Method

Production Method 1

83-34-1

875-30-9

Reaction Conditions

1.1 Catalysts: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C
1.2 Solvents: Tetrahydrofuran ; 0 °C; 12 h, rt

Reference

Design, synthesis and biological evaluation of novel 2-sulfonylindoles as potential anti-inflammatory therapeutic agents for treatment of acute lung injury

Xia, Qinqin ; et al, European Journal of Medicinal Chemistry, 2018, 160, 120-132

Production Method 2

39891-78-6

875-30-9

Reaction Conditions

1.1 Reagents: 3,3-Dimethyl-1-butene , Sodium hydride Catalysts: Di-μ-chlorotetrakis(η2-ethene)diiridium , 1,1′-(4S)-[4,4′-Bi-1,3-benzodioxole]-5,5′-diylbis[1,1-bis[3,5-bis(1,1-dimethylet… Solvents: Mesitylene ; 1 h, 150 °C

Reference

Tandem C-H Transformations by a Single Iridium Catalyst: Direct Access to Indoles and Indolines from o-Alkyl-N-methylanilines

Ohmura, Toshimichi ; et al, ACS Catalysis, 2020, 10(5), 3152-3157

Production Method 3

39891-78-6

875-30-9

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Tetrabutylammonium iodide , Ruthenium(2+), tris(1,10-phenanthroline-5,6-dione-κN1,κN10)-, (OC-6-11)-, hexafl… Solvents: Acetonitrile ; 24 h, rt

Reference

Replacement of Stoichiometric DDQ with a Low Potential o-Quinone Catalyst Enabling Aerobic Dehydrogenation of Tertiary Indolines in Pharmaceutical Intermediates

Li, Bao; et al, Organic Letters, 2019, 21(4), 1176-1181

Production Method 4

57056-87-8

875-30-9

Reaction Conditions

1.1 Reagents: Triethylamine , Triphenylphosphine Catalysts: Palladium diacetate Solvents: Acetonitrile

Reference

The intramolecular Heck reaction

Link, J. T., Organic Reactions (Hoboken, 2002, 60,

Production Method 5

57056-87-8

875-30-9

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Palladium diacetate Solvents: Acetonitrile

Reference

Ring closure selectivity of the intramolecular Heck reaction

Ha, Hyun-Joon; et al, Bulletin of the Korean Chemical Society, 1998, 19(8), 818-819

Production Method 6

83-34-1

875-30-9

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide , Tetrahydrofuran ; 0 °C; 30 min, 0 °C
1.2 0 °C; 12 h, 0 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Iron Catalysis of C(sp3)-H Azidation Using a Heteroarene Radical Cation Strategy

Ji, A. Young; et al, Organic Letters, 2023, 25(9), 1541-1546

Production Method 7

83-34-1

875-30-9

Reaction Conditions

Reference

Alkylation of indoles utilizing their thallium(I) salts

Banerji, Avijit; et al, Indian Journal of Chemistry, 1975, 13(9),

Production Method 8

3741-86-4

875-30-9

Reaction Conditions

1.1 Reagents: 1-Methylnaphthalene Catalysts: Zinc chloride ; rt → 150 °C; 7 h, 150 °C; 150 °C → 120 °C

Reference

Study on Fischer indole synthesis catalyzed by hollow molecular sieves

Hu, Xianchao; et al, Henan Huagong, 2005, 22(6), 25-26

Production Method 9

54902-84-0

875-30-9

Reaction Conditions

1.1 Reagents: Tetrabutylammonium hexafluorophosphate Solvents: Acetonitrile ; rt

Reference

Electroreductive desulfurative transformations with thioethers as alkyl radical precursors

Kuzmin, Julius; et al, ChemRxiv, 2023, 1, 1-17

Production Method 10

856336-87-3

875-30-9

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 1 h, 0 °C; 4 h, rt
1.2 Reagents: Ethyl acetate , Potassium sodium tartrate Solvents: Water

Reference

Mn(III)-based oxidative cyclization of N-aryl-3-oxobutanamides. Facile synthesis and transformation of substituted oxindoles

Kikue, Nobutaka; et al, Heterocycles, 2015, 90(1), 540-562

Production Method 11

2823299-73-4

875-30-9

Reaction Conditions

1.1 Solvents: Acetonitrile ; overnight, rt
1.2 Reagents: Water ; rt

Reference

Palladium-catalyzed nucleomethylation of alkynes for synthesis of methylated heteroaromatic compounds

Yang, Xi; et al, Chemical Science, 2022, 13(34), 10095-10102

Production Method 12

15885-06-0

875-30-9

Reaction Conditions

Reference

Indole derivatives. VI. Reaction between monobromoacetone and primary and secondary aromatic amines

Janetzky, E. F. J.; et al, Recueil des Travaux Chimiques des Pays-Bas et de la Belgique, 1946, 65, 193-202

Production Method 13

108438-43-3

875-30-9

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide , 1,1,3,3-Tetramethyldisiloxane Catalysts: Bis(1,5-cyclooctadiene)nickel , 1H-Imidazolium, 1,3-dicyclohexyl-, tetrafluoroborate(1-) (1:1) Solvents: Toluene ; 10 h, 110 °C; 110 °C → rt
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; rt → 65 °C; 2 h, 65 °C

Reference

Exhaustive Reduction of Esters Enabled by Nickel Catalysis

Cook, Adam; et al, Journal of the American Chemical Society, 2020, 142(18), 8109-8115

Production Method 14

83-34-1

875-30-9

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Dimethyl sulfoxide ; 1 h, rt
1.2 rt; 24 h, rt

Reference

Palladium(II)-Catalyzed C3-Selective Friedel-Crafts Reaction of Indoles with Aziridines

Yin, Jie Xiang; et al, Asian Journal of Organic Chemistry, 2016, 5(11), 1368-1377

Production Method 15

83-34-1

875-30-9

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 5 min, cooled; 1 h, 0 °C
1.2 5 min, 0 °C; 0 °C → rt
1.3 Reagents: Water

Reference

Remarkably reactive dihydroindoloindoles via palladium-catalyzed dearomatization

Bedford, Robin B.; et al, Chemical Communications (Cambridge, 2011, 47(12), 3649-3651

Production Method 16

39891-78-6

875-30-9

Reaction Conditions

1.1 Catalysts: Tris(pentafluorophenyl)borane Solvents: Methyl-d3benzene ; rt → 120 °C; 14.5 h, 120 °C

Reference

Frustrated Lewis Pair Catalyzed Dehydrogenative Oxidation of Indolines and Other Heterocycles

Maier, Alexander F. G.; et al, Angewandte Chemie, 2016, 55(40), 12219-12223

Production Method 17

618-40-6

875-30-9

Reaction Conditions

1.1 Reagents: 2-Butenenitrile Catalysts: Triruthenium dodecacarbonyl , BIPHEP Solvents: 2-Methyl-2-butanol ; rt
1.2 Catalysts: Zinc chloride ; rt; 3 h, 130 °C

Reference

From Alcohols to Indoles: A Tandem Ru Catalyzed Hydrogen-Transfer Fischer Indole Synthesis

Porcheddu, Andrea; et al, Organic Letters, 2012, 14(23), 6112-6115

Production Method 18

57056-87-8

875-30-9

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Tetrabutylammonium chloride , Palladium diacetate Solvents: Dimethylformamide ; 48 h, 25 °C

Reference

Palladium(II) acetate

Grennberg, Helena; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-35

Production Method 19

83-34-1

875-30-9

Reaction Conditions

Reference

Nickel-Catalyzed Asymmetric Friedel-Crafts Propargylation of 3-Substituted Indoles with Propargylic Carbonates Bearing an Internal Alkyne Group

Miyazaki, Yusuke; et al, Organic Letters, 2020, 22(5), 2049-2053

Production Method 20

5339-18-4

875-30-9

Reaction Conditions

Reference

Tandem C-H Transformations by a Single Iridium Catalyst: Direct Access to Indoles and Indolines from o-Alkyl-N-methylanilines

Ohmura, Toshimichi ; et al, ACS Catalysis, 2020, 10(5), 3152-3157

Production Method 21

1912-48-7

875-30-9

Reaction Conditions

1.1 Solvents: Water , 1-Hexyl-3-methylimidazolium bromide ; 15 min, 240 °C; cooled

Reference

Unique versatility of ionic liquids as clean decarboxylation catalyst cum solvent: a metal- and quinoline-free paradigm towards synthesis of indoles, styrenes, stilbenes and arene derivatives under microwave irradiation in aqueous conditions

Sharma, Abhishek; et al, Advanced Synthesis & Catalysis, 2008, 350(18), 2910-2920

Production Method 22

54902-84-0

875-30-9

Reaction Conditions

1.1 Reagents: Tetrabutylammonium hexafluorophosphate Solvents: Acetonitrile ; rt

Reference

Electroreductive Desulfurative Transformations with Thioethers as Alkyl Radical Precursors

Kuzmin, Julius ; et al, Angewandte Chemie, 2023, 62(39),

Production Method 23

36797-43-0

875-30-9

Reaction Conditions

1.1 Solvents: Acetonitrile ; rt
1.2 Reagents: Water ; rt

Reference

Detosylative (Deutero)alkylation of Indoles and Phenols with (Deutero)alkoxides

Zhu, Ming-Hui; et al, Organic Letters, 2019, 21(17), 7073-7077

Production Method 24

24438-17-3

875-30-9

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 1 h, 0 °C; 4 h, rt
1.2 Reagents: Ethyl acetate , Potassium sodium tartrate Solvents: Water

Reference

Mn(III)-based oxidative cyclization of N-aryl-3-oxobutanamides. Facile synthesis and transformation of substituted oxindoles

Kikue, Nobutaka; et al, Heterocycles, 2015, 90(1), 540-562

Production Method 25

24438-17-3

875-30-9

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 2 h, 0 °C

Reference

Reductive aromatization of oxindoles to 3-substituted indoles

Mandal, Tirtha; et al, Tetrahedron Letters, 2020, 61(28),

Production Method 26

6126-96-1

875-30-9

Reaction Conditions

Reference

Tandem C-H Transformations by a Single Iridium Catalyst: Direct Access to Indoles and Indolines from o-Alkyl-N-methylanilines

Ohmura, Toshimichi ; et al, ACS Catalysis, 2020, 10(5), 3152-3157

Production Method 27

2491728-74-4

875-30-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 0.1 h, rt
1.2 Catalysts: Amberlyst 15 Solvents: Acetone , Water ; rt → 45 °C; 12 h, 45 °C
1.3 Catalysts: Amberlyst 15 Solvents: Toluene ; 0.75 h, reflux

Reference

Metal and Oxidant Free Construction of Substituted- and/or Polycyclic Indoles: A Useful Alternative to Bischler and Related Syntheses

Mari, Giacomo ; et al, European Journal of Organic Chemistry, 2020, 2020(33), 5411-5424

Production Method 28

19012-03-4

875-30-9

Reaction Conditions

1.1 Reagents: Tosylhydrazine Solvents: Methanol ; 60 °C; 60 °C → rt
1.2 Reagents: Potassium carbonate , Hydrogen Catalysts: Palladium ; rt; 24 h, 65 °C

Reference

N-Tosylhydrazine-mediated deoxygenative hydrogenation of aldehydes and ketones catalyzed by Pd/C

Zhou, Lei; et al, Tetrahedron, 2013, 69(30), 6083-6087

Production Method 29

19012-03-4

875-30-9

Reaction Conditions

1.1 Reagents: Lithium methoxide , Ammonia borane Catalysts: Titanocene dichloride Solvents: tert-Butyl methyl ether ; 36 h, 120 °C

Reference

Titanium-Catalyzed Exhaustive Reduction of Oxo-Chemicals

Han, Bo; et al, Angewandte Chemie, 2022, 61(46),

Production Method 30

2152645-17-3

875-30-9

Reaction Conditions

1.1 Reagents: 1,3,5-Trimethyl-1,4-cyclohexadiene , Bis(pinacolato)diborane Catalysts: Ethyl isonicotinate Solvents: (Trifluoromethyl)benzene ; 18 h, 120 °C

Reference

Organocatalytic decarboxylative alkylation of N-hydroxy-phthalimide esters enabled by pyridine-boryl radicals

Gao, Liuzhou; et al, Chemical Communications (Cambridge, 2018, 54(82), 11534-11537

Production Method 31

108438-43-3

875-30-9

Reaction Conditions

1.1 Reagents: Lithium methoxide , Ammonia borane Catalysts: Titanocene dichloride Solvents: tert-Butyl methyl ether ; 36 h, 120 °C

Reference

Titanium-Catalyzed Exhaustive Reduction of Oxo-Chemicals

Han, Bo; et al, Angewandte Chemie, 2022, 61(46),

Production Method 32

61110-50-7

875-30-9

Reaction Conditions

Reference

Acid-catalyzed cyclization of α-oxo-anilides to 1,3-dihydro-3-hydroxyindol-2-ones

Aoyama, Hiromu; et al, Journal of the Chemical Society, 1976, (14), 1556-8

1,3-Dimethylindole Raw materials

1,3-Dimethylindole Preparation Products

1,3-Dimethylindole (875-30-9)

1,3-Dimethylindole Suppliers

Amadis Chemical Company Limited

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(CAS:875-30-9)1,3-Dimethylindole

Order Number:A1052751

Stock Status:in Stock

Quantity:5g/25g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 17:36

Price ($):345.0/1207.0

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Amadis Chemical Company Limited

(CAS:875-30-9)1,3-Dimethylindole

Purity:99%/99%

Quantity:5g/25g

Price ($):345.0/1207.0